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Compound of Interest

Compound Name: Glycine-2-13C,15N

Cat. No.: B1338978

Essential Safety and Handling Guide for Glycine-
2-13C,15N

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Glycine-2-13C,15N. The following procedural steps
ensure the safe handling, storage, and disposal of this stable isotope-labeled compound.

Personal Protective Equipment (PPE)

When handling Glycine-2-13C,15N, it is essential to use appropriate personal protective
equipment to minimize exposure and ensure personal safety. Although Glycine and its stable
isotope-labeled forms are generally considered non-hazardous, prudent laboratory practices
should always be observed.[1][2]
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PPE Category Item Specifications

Nitrile or latex gloves are

) ) ) suitable. Change gloves

Hand Protection Chemical-resistant gloves i ]
frequently and avoid skin

contact.

] Use safety goggles with side
Eye Protection Safety glasses or goggles )
protection.[3]

] A standard lab coat is sufficient
Body Protection Laboratory coat .
to protect clothing.

In cases of significant dust

formation, a self-contained
Respiratory Protection Not generally required breathing apparatus may be

necessary. Ensure adequate

ventilation.[4]

Operational Plan: Step-by-Step Handling Procedure

Proper handling from receipt to disposal is critical for maintaining the integrity of Glycine-2-
13C,15N and ensuring a safe laboratory environment.

2.1. Receiving and Storage
¢ Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Labeling: Ensure the container is clearly labeled with the compound name, isotope labels
(13C, 15N), purity, and date of receipt.

o Storage Conditions: Store in a cool, dry, and well-ventilated place.[4] Many suppliers
recommend refrigeration (+2°C to +8°C) and desiccation. Protect from light and moisture to
ensure stability.

2.2. Preparation and Use

o Work Area: Prepare a clean, designated area for handling the compound.
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» Weighing: If weighing the solid form, do so in an area with minimal air currents to prevent
dust dispersal.

e Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

e Hygiene: Wash hands thoroughly with soap and water before and after handling, and before
eating, drinking, or smoking.

Disposal Plan

As a non-radioactive compound, the disposal of Glycine-2-13C,15N is less stringent than for
radiolabeled compounds. However, it is crucial to adhere to all relevant regulations.

o Waste Collection: Collect unused material and any contaminated disposable supplies (e.qg.,
gloves, wipes) in a clearly labeled, sealed container.

e Regulatory Compliance: Dispose of the waste in accordance with federal, state, and local
environmental regulations.

» Professional Disposal: It is recommended to contact a licensed professional waste disposal
service for the disposal of chemical waste. Do not release into the environment.

Emergency Procedures

In case of accidental exposure or spillage, follow these procedures:
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Incident

First Aid / Spill Response

Eye Contact

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids. Seek

medical attention if irritation persists.

Skin Contact

Wash off immediately with plenty of soap and
water. Remove contaminated clothing. Seek

medical attention if irritation occurs.

Move to fresh air. If not breathing, give artificial

Inhalation respiration. Seek medical attention if you feel

unwell.
) Rinse mouth with water. Do not induce vomiting.

Ingestion . .
Seek medical attention if you feel unwell.
Sweep up the solid material, avoiding dust

Spil formation, and place it in a suitable, sealed

pi

container for disposal. Ventilate the area and

clean the spill site.

Experimental Workflow for Handling Glycine-2-

13C,15N

The following diagram illustrates the standard workflow for handling Glycine-2-13C,15N in a

laboratory setting.
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Caption: Workflow for safe handling of Glycine-2-13C,15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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